
Divarinol-d5: A Technical Guide to its Physical
Characteristics

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 5-Propylbenzene-1,3-diol-d5

Cat. No.: B15289376 Get Quote

For the attention of: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical characteristics

of Divarinol-d5. Given the limited direct data on the deuterated form, this document primarily

details the physical properties of its non-deuterated counterpart, Divarinol (also known as 5-

propylresorcinol), which serves as a reference standard. This guide also outlines general

experimental protocols for determining these key physical parameters.

Core Physical Characteristics
Divarinol-d5 is a deuterated analog of Divarinol, a naturally occurring resorcinol. The "-d5"

designation typically indicates the substitution of five hydrogen atoms with deuterium atoms,

most likely on the propyl side chain, to serve as an internal standard in mass spectrometry-

based analytical methods. The physical characteristics of Divarinol provide a close

approximation for Divarinol-d5.
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Property Value (for Divarinol) Source

Molecular Formula C₉H₁₂O₂ [1][2]

Molecular Weight 152.19 g/mol [1][2][3]

Melting Point 82.8 °C

Boiling Point 234.66 °C (at 760 mmHg)

Appearance White to Off-White Solid [1][3]

Solubility Profile
The solubility of Divarinol has been determined in various common laboratory solvents. This

information is critical for the preparation of stock solutions and experimental assays.

Solvent Solubility Source

Dimethylformamide (DMF) 2 mg/mL [4]

Dimethyl sulfoxide (DMSO) 2 mg/mL [4]

Ethanol 5 mg/mL [4]

Phosphate-Buffered Saline

(PBS), pH 7.2
1 mg/mL [4]

Experimental Protocols
Detailed methodologies for the determination of the key physical characteristics of organic

compounds like Divarinol-d5 are provided below. These are generalized protocols and may

require optimization for specific laboratory conditions and equipment.

Melting Point Determination
The melting point of a solid is the temperature at which it changes state from solid to liquid. A

sharp melting point range is often indicative of a pure compound.

Methodology:
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Sample Preparation: A small amount of the finely powdered solid is packed into a capillary

tube, sealed at one end.[5]

Apparatus Setup: The capillary tube is placed in a melting point apparatus, which contains a

heating block and a thermometer.[6][7]

Heating: The sample is heated at a slow, controlled rate (e.g., 1-2 °C per minute) to ensure

thermal equilibrium.[6]

Observation: The temperatures at which the substance first begins to melt (the first

appearance of liquid) and when it completely melts are recorded. This range is the melting

point of the substance.[5]

A diagrammatic representation of a typical melting point determination workflow is provided

below.

Sample Preparation Measurement Result

Start Finely powder the solid sample Pack sample into a capillary tube Place capillary in melting point apparatus Heat slowly and observe Record temperature at first liquid Record temperature at complete melt Melting Point Range

Click to download full resolution via product page

Caption: Workflow for Melting Point Determination.

Boiling Point Determination
The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure

surrounding the liquid and the liquid changes into a vapor.

Methodology:

Sample Preparation: A small amount of the liquid is placed in a small test tube or fusion tube.

[8][9]

Capillary Inversion: A capillary tube, sealed at one end, is placed inverted into the liquid.[8][9]
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Heating: The assembly is heated gently in a heating bath or block along with a thermometer.

[8][9]

Observation: As the liquid heats, a stream of bubbles will emerge from the open end of the

capillary tube. The heat source is then removed. The temperature at which the bubbling

stops and the liquid begins to enter the capillary tube is recorded as the boiling point.[10]

Below is a logical diagram illustrating the process of boiling point determination.
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Place liquid in fusion tube

Invert sealed capillary tube into liquid

Heat the assembly

Observe continuous stream of bubbles

Remove heat source

Record temperature when liquid enters capillary

Boiling Point Determined
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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